Cas no 1806036-90-7 (3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1806036-90-7
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 4814812
• Update Time: 2025-10-30

3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO3/c9-1-5-6(16-8(10,11)12)4(3-14)2-13-7(5)15/h2-3H,1H2,(H,13,15)
• InChI Key： JHRUKFHEUMNAMZ-UHFFFAOYSA-N
• SMILES： ClCC1C(NC=C(C=O)C=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806036-90-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde, identified by its CAS number 1806036-90-7, is a structurally complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile functional groups and potential applications in drug discovery and synthetic chemistry. This compound features a pyridine core substituted with a chloromethyl group, a hydroxy moiety, and a trifluoromethoxy group, making it a valuable intermediate for the synthesis of bioactive molecules.

The chloromethyl group in this compound serves as a reactive handle for further functionalization, enabling the construction of more intricate molecular architectures. This reactivity has been exploited in various synthetic pathways, particularly in the development of heterocyclic compounds that exhibit pharmaceutical properties. The presence of the hydroxy group introduces polarity and potential hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biological targets. Meanwhile, the trifluoromethoxy group enhances lipophilicity and metabolic stability, attributes that are highly desirable in medicinal chemistry for improving drug bioavailability and duration of action.

In recent years, there has been growing interest in the development of novel scaffolds derived from pyridine derivatives due to their prevalence in biologically active compounds. Pyridine-based molecules have been widely studied for their roles as pharmacophores in drugs targeting various diseases, including cancer, inflammation, and neurological disorders. The specific combination of substituents in 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde positions it as a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its utility as a building block for the synthesis of more complex molecules. The aldehyde functionality at the 5-position provides an opportunity for condensation reactions with nucleophiles such as amines or hydrazines, leading to the formation of Schiff bases or hydrazones. These derivatives have been shown to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. For instance, recent studies have demonstrated that pyridine derivatives bearing similar substituents can modulate enzyme activity by binding to specific residues within the active site.

The influence of the trifluoromethoxy group on the electronic properties of the pyridine ring cannot be overstated. This substituent not only enhances lipophilicity but also influences electronic distribution, which can affect binding affinity to biological targets. In medicinal chemistry, trifluoromethoxy groups are frequently incorporated into drug candidates because they can improve pharmacokinetic profiles by increasing metabolic stability against oxidative degradation. This has been observed in several FDA-approved drugs where trifluoromethoxy groups contribute to prolonged half-lives and enhanced efficacy.

Recent advances in computational chemistry have further highlighted the potential of 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde as a scaffold for drug discovery. Molecular modeling studies have revealed that this compound can interact with various biological targets through multiple binding modes, suggesting its versatility as a lead compound. For example, virtual screening campaigns have identified derivatives of this molecule that bind tightly to kinases and proteases implicated in cancer progression. These findings underscore the importance of exploring structurally diverse analogs derived from this core scaffold.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The introduction of the chloromethyl group typically requires halogenation techniques followed by protection-deprotection strategies to ensure regioselectivity. The hydroxy group can be incorporated via hydroxylative coupling reactions or direct functionalization of precursor molecules. Finally, the trifluoromethoxy group is commonly introduced through nucleophilic aromatic substitution (SNAr) reactions using trifluoromethanol under acidic conditions. These synthetic methodologies demonstrate the compound's feasibility as an intermediate in large-scale pharmaceutical production.

In conclusion, 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806036-90-7) represents a structurally intriguing molecule with significant potential in chemical biology and medicinal chemistry. Its unique combination of functional groups makes it an excellent candidate for further derivatization and exploration as a lead compound or intermediate in drug development pipelines. As research continues to uncover new applications for pyridine-based scaffolds, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.